molecular formula C17H16BrNO B15394110 10-(4-Bromobutyl)acridin-9(10H)-one

10-(4-Bromobutyl)acridin-9(10H)-one

Cat. No.: B15394110
M. Wt: 330.2 g/mol
InChI Key: VUFNQAFHCBFBFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-(4-Bromobutyl)acridin-9(10H)-one is an acridinone derivative characterized by a brominated alkyl chain at the N-10 position. Acridinones are polycyclic aromatic compounds with a ketone group at the 9-position, known for their diverse applications in medicinal chemistry, materials science, and supramolecular chemistry .

Properties

Molecular Formula

C17H16BrNO

Molecular Weight

330.2 g/mol

IUPAC Name

10-(4-bromobutyl)acridin-9-one

InChI

InChI=1S/C17H16BrNO/c18-11-5-6-12-19-15-9-3-1-7-13(15)17(20)14-8-2-4-10-16(14)19/h1-4,7-10H,5-6,11-12H2

InChI Key

VUFNQAFHCBFBFE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C3=CC=CC=C3N2CCCCBr

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Alkyl Chain Length and Halogenation
  • 10-(2-Hydroxyethyl)acridin-9(10H)-one and 10-(2-Chloroethyl)acridin-9(10H)-one ():

    • The hydroxyethyl derivative exhibits stronger hydrogen bonding and π-stacking interactions, resulting in a higher melting point than the chloroethyl analog. This highlights how polar substituents enhance intermolecular interactions .
    • In contrast, the bromobutyl group in 10-(4-Bromobutyl)acridin-9(10H)-one is longer and less polar, likely reducing melting points compared to hydroxy or chloroethyl analogs due to weaker crystal packing.
  • 3i (3-(4-Bromophenyl)-1-phenylacridin-9(10H)-one) ():

    • Aryl bromination (melting point: 326–327°C) increases rigidity and melting points compared to alkyl bromides. The bromobutyl chain’s flexibility may lower thermal stability .
Thermal Properties
  • 10-Methylacridin-9(10H)-one and 10-Phenylacridin-9(10H)-one ():
    • Methyl and phenyl substituents exhibit enthalpies of sublimation ranging from 110–135 kJ/mol. The bromobutyl group’s larger atomic mass and weaker intermolecular forces (van der Waals vs. hydrogen bonds) may reduce thermal stability .
Anticancer Activity
  • 1H-1,2,3-Triazol-4-yl)methyl)acridin-9(10H)-one 8c ():
    • Shows IC50 = 11.0 µM against MCF7 cells, surpassing etoposide. Bromobutyl derivatives may enhance cytotoxicity via improved membrane permeability or DNA intercalation .
Antimicrobial Activity
  • 10-(5-Arylamino-1,3,4-oxadiazol-2-ylmethyl)acridin-9(10H)-ones (): Moderate activity against Gram-positive bacteria. The bromobutyl group’s lipophilicity could enhance penetration into bacterial membranes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.